Cas no 1806870-95-0 (Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate)

• Product Name: Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate
• CAS No: 1806870-95-0
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866556
• Update Time: 2025-11-01

Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

• Inchi： 1S/C8H6ClF2NO3/c1-15-8(14)4-5(9)3(13)2-12-6(4)7(10)11/h2,7,13H,1H3
• InChI Key： OKKRPQXEVGCMNV-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate

Comprehensive Overview of Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1806870-95-0)

Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1806870-95-0) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This pyridine derivative features a unique combination of functional groups, including a chloro substituent, a difluoromethyl group, and a hydroxy moiety, making it a versatile intermediate in synthetic chemistry. Its molecular structure, characterized by the methyl carboxylate ester, enhances its reactivity and utility in various chemical transformations.

The compound’s CAS No. 1806870-95-0 is frequently searched in scientific databases, reflecting its growing importance in drug discovery and material science. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in developing new bioactive molecules. Recent trends in AI-driven drug design and green chemistry have further amplified interest in such intermediates, as they align with the demand for sustainable and efficient synthetic routes.

One of the key advantages of Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate is its role in medicinal chemistry. The presence of the difluoromethyl group is noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability. This attribute is critical in the development of next-generation pharmaceuticals, where fluorine incorporation is a common strategy to optimize drug performance. Additionally, the hydroxy and chloro substituents provide reactive sites for further functionalization, enabling the synthesis of diverse derivatives.

In the context of agrochemical innovation, this compound has garnered attention for its potential use in designing crop protection agents. The pyridine core is a prevalent scaffold in many herbicides and insecticides, and the introduction of difluoromethyl and hydroxy groups could lead to novel modes of action. With the global push toward sustainable agriculture, researchers are exploring eco-friendly alternatives, and CAS No. 1806870-95-0 represents a promising candidate in this endeavor.

From a synthetic perspective, the compound’s methyl carboxylate group facilitates easy hydrolysis or transesterification, offering flexibility in downstream applications. This feature is particularly valuable in parallel synthesis and combinatorial chemistry, where rapid diversification of molecular structures is essential. Moreover, the compound’s stability under standard laboratory conditions makes it a reliable choice for high-throughput screening and structure-activity relationship (SAR) studies.

Recent advancements in computational chemistry and machine learning have also highlighted the relevance of Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate. Predictive models often rely on well-characterized intermediates like this to simulate reaction pathways and optimize yields. As the scientific community increasingly adopts digital tools for research, the demand for such compounds is expected to rise.

In summary, Methyl 4-chloro-2-(difluoromethyl)-5-hydroxypyridine-3-carboxylate (CAS No. 1806870-95-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity profile position it as a valuable asset in modern synthetic chemistry. As research continues to evolve, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in drug development and sustainable chemistry.